1-(4-chlorobenzoyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine

• IUPAC Name: (4-chlorophenyl)-[4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C16H15ClN6O/c17-13-3-1-12(2-4-13)16(24)22-9-7-21(8-10-22)15-6-5-14-19-18-11-23(14)20-15/h1-6,11H,7-10H2
• InChI Key: SQUTZFRVIVSXMH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN3C=NN=C3C=C2)C(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C16H15ClN6O
• Molecular Weight: 342.78 g/mol
• CAS No.: 1203083-65-1

Description

1-(4-Chlorobenzoyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine (CAS: 1203083-65-1; Molecular formula: C₁₆H₁₅ClN₆O; MW: 342.78) is a heterocyclic compound featuring a triazolo-pyridazine core linked to a piperazine moiety substituted with a 4-chlorobenzoyl group . Its structure combines a bicyclic [1,2,4]triazolo[4,3-b]pyridazine system, known for diverse pharmacological activities, with a piperazine-carboxamide scaffold that enhances bioavailability and target affinity.

Biological Activity

1-(4-chlorobenzoyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C20H20ClN5O
• Molecular Weight : 381.9 g/mol
• CAS Number : 2415455-66-0

Biological Activity Overview

The compound exhibits a range of biological activities, particularly in the fields of antimicrobial, anti-inflammatory, and anticancer research. The presence of the triazole and piperazine moieties is significant for its pharmacological effects.

Antimicrobial Activity

Research indicates that derivatives of piperazine compounds often show substantial antimicrobial properties. For instance, studies have demonstrated that related compounds exhibit activity against various bacteria and fungi, suggesting that 1-(4-chlorobenzoyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine could exhibit similar effects due to structural similarities.

Microorganism	Activity
Escherichia coli	Moderate to high inhibition
Pseudomonas aeruginosa	Significant inhibition
Candida albicans	Notable antifungal activity

Anti-inflammatory Activity

The compound has been evaluated for its anti-inflammatory effects. In vitro studies have shown that it can inhibit pro-inflammatory cytokines and enzymes involved in inflammatory pathways.

The mechanism through which 1-(4-chlorobenzoyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine exerts its biological effects is believed to involve modulation of neurotransmitter systems and interaction with specific receptors.

• Serotonin Receptors : The compound may act as an antagonist or modulator at serotonin receptors, influencing mood and pain perception.
• Dopamine Receptors : It shows potential affinity towards dopamine receptors which could be beneficial in treating neurological disorders.

Case Studies

• Antimicrobial Efficacy Study :
  • A study published in 2020 evaluated the antibacterial properties of synthesized triazole derivatives against E. coli and P. aeruginosa. The results indicated a significant reduction in bacterial growth with certain derivatives showing up to 85% inhibition at higher concentrations .
• Anti-inflammatory Research :
  • In another study focusing on anti-inflammatory agents, compounds similar to 1-(4-chlorobenzoyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine were tested for their ability to inhibit cyclooxygenase (COX) enzymes. Results showed that these compounds could reduce inflammation markers significantly .

Comparison with Similar Compounds

Key Observations :

• The carboxamide linkage in the target compound and its analog confers rigidity, which may stabilize interactions with hydrophobic binding pockets in enzymes like BRD4 .

Derivatives with Heteroaromatic Modifications

Compound Name	Substituents	Molecular Formula	Molecular Weight	Biological Activity	Reference
N-[2-(1H-Indol-3-yl)ethyl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine	Indole-ethylamine, trifluoromethyl	C₁₇H₁₅F₃N₆	384.33	BRD4 bromodomain inhibition (IC₅₀ = 120 nM)
AZD5153 [(3R)-4-[2-[4-[1-(3-Methoxy-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-4-piperidyl]phenoxy]ethyl]-1,3-dimethyl-piperazin-2-one]	Methoxy, piperidine-phenoxy	C₂₈H₃₅N₇O₃	529.63	Potent BET inhibitor (BRD4 IC₅₀ = 5 nM)
1-[3-(4-Chlorophenyl)-[1,2,4]triazolo[4,3-c]quinazolin-5-yl]-4-methylpiperazine	Triazolo-quinazoline, 4-methylpiperazine	C₂₀H₁₉ClN₆	378.86	Anticancer activity via topoisomerase inhibition

Key Observations :

• The trifluoromethyl and indole groups in enhance π-π stacking and hydrophobic interactions with bromodomains, but the target compound’s 4-chlorobenzoyl group may offer similar advantages with reduced metabolic liability.
• AZD5153 demonstrates the impact of methoxy and piperidine extensions on potency, suggesting that further optimization of the target compound’s benzoyl group could yield improved efficacy.